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Compound of Interest

Dimethylamine-13C2
Compound Name:
hydrochloride

cat. No.: B1626928

This guide provides immediate safety, handling, and disposal protocols for Dimethylamine-
13C2 hydrochloride, tailored for research scientists and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Dimethylamine-13C2 hydrochloride is classified as a hazardous substance. It is harmful if
swallowed and causes skin and serious eye irritation.[1][2][3] It is crucial to handle this
compound with appropriate personal protective equipment.

Table 1: Personal Protective Equipment (PPE) Requirements
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Protection Type

Specifications

Citation

Eye/Face Protection

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.

[1]14]

Skin Protection

Wear appropriate protective
gloves (Nitrile or Neoprene
rubber are recommended) and
clothing to prevent skin
exposure. A complete suit
protecting against chemicals
may be necessary for

extensive handling.

[415](6]

Respiratory Protection

In case of dust or vapor
formation, use a NIOSH/MSHA
approved respirator. For
exposures exceeding the limit,
a self-contained breathing

apparatus (SCBA) is required.

[4151(6]

Handling and Storage

Proper handling and storage are critical to maintain the integrity of Dimethylamine-13C2

hydrochloride and ensure laboratory safety.

Operational Protocol:

» Engineering Controls: Work in a well-ventilated area, preferably in a chemical fume hood.

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]14]
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» Handling: Avoid contact with skin, eyes, and clothing.[1][4] Do not ingest or inhale.[1][4]
Minimize dust generation and accumulation.[1]

» Hygiene: Wash hands thoroughly after handling and before eating, drinking, or smoking.[1][2]

Contaminated clothing should be removed and washed before reuse.[1]

» Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1][4] The

compound is hygroscopic; protect from moisture by storing under an inert atmosphere.[4]

Table 2: Storage Conditions

Parameter Requirement Citation
Temperature Cool place [1]
Atmosphere Dry, under an inert atmosphere  [4]
Container Tightly closed [1][4]
Incompatibilities Strong oxidizing agents [4]

Accidental Release and First Aid

Immediate and appropriate response to spills and exposures is essential.

Spill Response Workflow:

. Contain Spill Sweep or Vacuum into Dispose of Waste .
vi —> )
@——l Evacuate Immediate Area l——l Ensure Adequate Ventilation |—>| ‘Wear Appropriate PPE | | (., with sand or earth) R T, Clean Affected Area P TS Spill Managed

Click to download full resolution via product page

Caption: Workflow for managing an accidental spill of Dimethylamine-13C2 hydrochloride.

Table 3: First Aid Measures

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://pim-resources.coleparmer.com/sds/59220.pdf
https://www.fishersci.com/store/msds?partNumber=AC155270010&productDescription=DIMETHYLAMINE+HYDROCHLOR+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/59220.pdf
https://www.fishersci.com/store/msds?partNumber=AC155270010&productDescription=DIMETHYLAMINE+HYDROCHLOR+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/59220.pdf
https://pim-resources.coleparmer.com/sds/59220.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/126365
https://pim-resources.coleparmer.com/sds/59220.pdf
https://pim-resources.coleparmer.com/sds/59220.pdf
https://www.fishersci.com/store/msds?partNumber=AC155270010&productDescription=DIMETHYLAMINE+HYDROCHLOR+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC155270010&productDescription=DIMETHYLAMINE+HYDROCHLOR+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/59220.pdf
https://www.fishersci.com/store/msds?partNumber=AC155270010&productDescription=DIMETHYLAMINE+HYDROCHLOR+1KG&vendorId=VN00032119&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/59220.pdf
https://www.fishersci.com/store/msds?partNumber=AC155270010&productDescription=DIMETHYLAMINE+HYDROCHLOR+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC155270010&productDescription=DIMETHYLAMINE+HYDROCHLOR+1KG&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1626928?utm_src=pdf-body-img
https://www.benchchem.com/product/b1626928?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1626928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure Citation

Immediately flush eyes with
plenty of water for at least 15

Eye Contact minutes, occasionally lifting the  [1]
upper and lower eyelids. Get

medical attention.

Immediately flush skin with
plenty of water for at least 15
) minutes while removing
Skin Contact ) ) [1]
contaminated clothing and
shoes. Get medical aid if

irritation persists.

Do not induce vomiting. If
victim is conscious and alert,
) give 2-4 cupfuls of milk or
Ingestion ) ) [1]
water. Never give anything by
mouth to an unconscious

person. Get medical aid.

Remove from exposure to
fresh air immediately. If not
) breathing, give artificial
Inhalation o o [1]
respiration. If breathing is
difficult, give oxygen. Get

medical aid.

Disposal Plan

Dispose of Dimethylamine-13C2 hydrochloride and its containers in accordance with all
applicable federal, state, and local regulations.[6]

Disposal Workflow:

Consult local, regional, and Transfer to an approved .
el Teere > . . q ; Disposal Complete
national hazardous waste regulations waste disposal plant

Place in a suitable,
closed container for disposal

Label container with
contents and hazards
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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